Cas no 2168432-93-5 (2-amino-4-methylhexane-1-sulfonyl fluoride)

2-Amino-4-methylhexane-1-sulfonyl fluoride is a specialized sulfonyl fluoride derivative with applications in chemical synthesis and biochemical research. Its reactive sulfonyl fluoride group enables selective covalent modification of serine residues in proteins, making it useful for activity-based protein profiling (ABPP) and protease inhibition studies. The compound’s amino group provides additional functionality for further derivatization or conjugation. Its structural features, including the branched methylhexane backbone, may enhance stability and selectivity in targeted reactions. This reagent is particularly valuable in medicinal chemistry and proteomics for investigating enzyme mechanisms or developing covalent inhibitors. Proper handling under controlled conditions is recommended due to its reactivity.
2-amino-4-methylhexane-1-sulfonyl fluoride structure
2168432-93-5 structure
Product Name:2-amino-4-methylhexane-1-sulfonyl fluoride
CAS No:2168432-93-5
MF:C7H16FNO2S
MW:197.270844459534
CID:5938582
PubChem ID:165869243
Update Time:2025-06-09

2-amino-4-methylhexane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 2-amino-4-methylhexane-1-sulfonyl fluoride
    • EN300-1577053
    • 2168432-93-5
    • Inchi: 1S/C7H16FNO2S/c1-3-6(2)4-7(9)5-12(8,10)11/h6-7H,3-5,9H2,1-2H3
    • InChI Key: DHCNXNCOGZCQBS-UHFFFAOYSA-N
    • SMILES: S(CC(CC(C)CC)N)(=O)(=O)F

Computed Properties

  • Exact Mass: 197.08857809g/mol
  • Monoisotopic Mass: 197.08857809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 68.5Ų

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Additional information on 2-amino-4-methylhexane-1-sulfonyl fluoride

Introduction to 2-Amino-4-Methylhexane-1-Sulfonyl Fluoride (CAS No. 2168432-93-5)

2-Amino-4-methylhexane-1-sulfonyl fluoride (CAS No. 2168432-93-5) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes an amino group, a methyl substituent, and a sulfonyl fluoride functional group. These features endow it with a range of chemical properties that make it a valuable reagent in various synthetic processes and biological applications.

The chemical structure of 2-amino-4-methylhexane-1-sulfonyl fluoride can be represented as follows: C8H17FNO3S. The sulfonyl fluoride group (−SO2F) is particularly noteworthy due to its reactivity and versatility in forming stable sulfonamide bonds. This property has been extensively exploited in the synthesis of biologically active molecules, including drugs and drug candidates.

In recent years, the use of sulfonyl fluorides in medicinal chemistry has expanded significantly. One of the key applications of 2-amino-4-methylhexane-1-sulfonyl fluoride is in the development of sulfonamide-based inhibitors for various enzymes and receptors. For instance, sulfonamides have been shown to be effective inhibitors of carbonic anhydrase, an enzyme involved in numerous physiological processes such as pH regulation and ion transport. The ability to fine-tune the structure of these inhibitors through the use of compounds like 2-amino-4-methylhexane-1-sulfonyl fluoride allows for the design of more selective and potent therapeutic agents.

Beyond its role in enzyme inhibition, 2-amino-4-methylhexane-1-sulfonyl fluoride has also found applications in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The sulfonyl fluoride group can be used to mask reactive functionalities, thereby improving the stability and bioavailability of the prodrug. Once inside the body, enzymatic or chemical reactions can cleave the sulfonyl fluoride group, releasing the active drug molecule.

The synthetic utility of 2-amino-4-methylhexane-1-sulfonyl fluoride extends to its use as a building block in combinatorial chemistry. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify potential leads for drug discovery. The modular nature of this compound allows for easy incorporation into diverse molecular scaffolds, facilitating high-throughput screening efforts.

In addition to its applications in medicinal chemistry, 2-amino-4-methylhexane-1-sulfonyl fluoride has also been explored for its potential in materials science. Sulfonyl fluorides can be used to modify polymers and surfaces, imparting them with specific functional properties such as hydrophobicity or enhanced mechanical strength. This makes them valuable for developing advanced materials with tailored characteristics for various industrial and biomedical applications.

The synthesis of 2-amino-4-methylhexane-1-sulfonyl fluoride typically involves multi-step procedures that ensure high purity and yield. Common synthetic routes include nucleophilic substitution reactions and electrophilic fluorination steps. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for producing this compound, reducing waste and minimizing the use of hazardous reagents.

The safety profile of 2-amino-4-methylhexane-1-sulfonyl fluoride is an important consideration in its handling and application. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed during its use to ensure laboratory safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working under a fume hood to minimize exposure.

In conclusion, 2-amino-4-methylhexane-1-sulfonyl fluoride (CAS No. 2168432-93-5) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop new drugs, materials, and chemical entities. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.

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